![molecular formula C15H21NO B6246994 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine CAS No. 1479317-27-5](/img/no-structure.png)
2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine
Overview
Description
2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine, also known as spiroxamine, is an alkaloid isolated from the plant species Spiroxamini. It is a cyclic compound containing a spiro ring system and an amine group. It has been used in the synthesis of various pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. Spiroxamine has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.
Scientific Research Applications
Spiroxamine has been studied for its potential use in the treatment of a variety of diseases. It has been studied as an antifungal agent, an anti-inflammatory drug, and for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In addition, 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine has been studied for its potential use in the treatment of diabetes, obesity, and cardiovascular disease.
Mechanism of Action
The exact mechanism of action of 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine is not yet fully understood. However, it is believed that 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine has anti-inflammatory, antioxidant, and anti-cancer properties. It is thought to act by inhibiting the production of pro-inflammatory cytokines, scavenging free radicals, and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
Spiroxamine has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine has anti-inflammatory and antioxidant properties. In addition, 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine has been shown to inhibit the production of pro-inflammatory cytokines, scavenge free radicals, and induce apoptosis in cancer cells. In vivo studies have shown that 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine has anti-cancer properties, as well as potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and diabetes.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine for laboratory experiments is its availability. Spiroxamine is commercially available and can be easily synthesized in the laboratory. However, there are some limitations to using 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine for laboratory experiments. Spiroxamine is a relatively new compound and its exact mechanism of action is not yet fully understood. In addition, 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine is not yet approved for clinical use, so its use in laboratory experiments must be done with caution.
Future Directions
There is still much to learn about 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine and its potential therapeutic applications. Future research should focus on further elucidating the mechanism of action of 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine, as well as exploring its potential therapeutic use in the treatment of various diseases. In addition, more research is needed to evaluate the safety and efficacy of 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine for clinical use. Finally, further studies should be conducted to explore the potential of 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine as an adjuvant therapy for cancer, Alzheimer's disease, and Parkinson's disease.
Synthesis Methods
Spiroxamine can be synthesized in a variety of ways, including the use of a Grignard reaction, a Wittig reaction, and a palladium-catalyzed cross-coupling reaction. In the Grignard reaction, a Grignard reagent is reacted with a ketone to form a spirocyclic compound. In the Wittig reaction, an aldehyde is reacted with a phosphonium salt to form a spirocyclic compound. In the palladium-catalyzed cross-coupling reaction, two spirocyclic compounds are reacted with a palladium catalyst to form a spirocyclic compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine involves the formation of the spirocyclic ring system through a Diels-Alder reaction followed by amination of the resulting cycloadduct.", "Starting Materials": [ "4-ethoxyphenol", "cyclopentadiene", "maleic anhydride", "ammonia", "sodium hydroxide", "ethyl iodide", "sodium hydride", "2-bromo-2-methylpropane", "2-amino-2-methylpropane" ], "Reaction": [ "Step 1: Diels-Alder reaction of cyclopentadiene with maleic anhydride to form the cycloadduct", "Step 2: Reduction of the cycloadduct with sodium hydroxide and ammonia to form the corresponding diacid", "Step 3: Esterification of the diacid with ethyl iodide to form the ethyl ester", "Step 4: Formation of the spirocyclic ring system through intramolecular cyclization of the ethyl ester with sodium hydride", "Step 5: Amination of the spirocyclic compound with 2-amino-2-methylpropane using 2-bromo-2-methylpropane as a catalyst to form 2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine" ] } | |
CAS RN |
1479317-27-5 |
Product Name |
2-(4-ethoxyphenyl)spiro[3.3]heptan-2-amine |
Molecular Formula |
C15H21NO |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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